N-[(4-methoxyphenyl)carbamothioyl]-3-methylbenzamide
N-[(4-methoxyphenyl)carbamothioyl]-3-methylbenzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1023211
InChI:
InChI=1S/C16H16N2O2S/c1-11-4-3-5-12(10-11)15(19)18-16(21)17-13-6-8-14(20-2)9-7-13/h3-10H,1-2H3,(H2,17,18,19,21)
SMILES:
CC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)OC
Molecular Formula:
C16H16N2O2S
Molecular Weight:
300.4 g/mol
N-[(4-methoxyphenyl)carbamothioyl]-3-methylbenzamide
CAS No.:
Cat. No.: VC1023211
Molecular Formula: C16H16N2O2S
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
![N-[(4-methoxyphenyl)carbamothioyl]-3-methylbenzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H16N2O2S |
|---|---|
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | N-[(4-methoxyphenyl)carbamothioyl]-3-methylbenzamide |
| Standard InChI | InChI=1S/C16H16N2O2S/c1-11-4-3-5-12(10-11)15(19)18-16(21)17-13-6-8-14(20-2)9-7-13/h3-10H,1-2H3,(H2,17,18,19,21) |
| Standard InChI Key | CDIFEAFLCIFUQS-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)OC |
| Canonical SMILES | CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=C(C=C2)OC |
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